![molecular formula C12H16O6 B1662026 1-[2-Hydroxy-4,6-bis(methoxymethoxy)phenyl]ethanone CAS No. 65490-09-7](/img/structure/B1662026.png)
1-[2-Hydroxy-4,6-bis(methoxymethoxy)phenyl]ethanone
Cat. No. B1662026
M. Wt: 256.25 g/mol
InChI Key: QRBAILXEWUGUQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05234951
Procedure details
In 200 ml of anhydrous tetrahydrofuran were dissolved 30 g of 2',4',6'-trihydroxyacetophenone and 115.0 g of N,N-diisopropylethylamine, and 50.2 g of chloromethyl methyl ether was gradually added to the solution under ice cooling over a period of 20 minutes and the reaction mixture was stirred under ice cooling for 1 hour and at room temperature for 4 hours to effect reaction. After the reaction, the reaction mixture was extracted with 3 l of ether, and the ether layer was washed with water (500 ml×3 times), shaken with a saturated aqueous solution of sodium chloride (300 ml×2 times), dried with anhydrous sodium sulfate, and filtered. The solvent was removed from the filtrate by distillation and the obtained residue was recrystallized from a mixed solvent of methanol and water to obtain 18.9 g (yield=41.4%) of 2'-hydroxy-4',6'-bis(methoxymethoxy)acetophenone in the form of a colorless prism.
Yield
41.4%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:7]=[C:6]([OH:8])[CH:5]=[C:4]([OH:9])[C:3]=1[C:10](=[O:12])[CH3:11].C(N(CC)C(C)C)(C)C.[CH3:22][O:23][CH2:24]Cl.[O:26]1[CH2:30]CC[CH2:27]1>>[OH:1][C:2]1[CH:7]=[C:6]([O:8][CH2:22][O:23][CH3:24])[CH:5]=[C:4]([O:9][CH2:27][O:26][CH3:30])[C:3]=1[C:10](=[O:12])[CH3:11]
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Inputs
Step One
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Name
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|
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Quantity
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30 g
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Type
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reactant
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|
Smiles
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OC1=C(C(=CC(=C1)O)O)C(C)=O
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Name
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|
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Quantity
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115 g
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Type
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reactant
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|
Smiles
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C(C)(C)N(C(C)C)CC
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Name
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|
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Quantity
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50.2 g
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|
Type
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reactant
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|
Smiles
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COCCl
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|
Name
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|
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Quantity
|
200 mL
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|
Type
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reactant
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|
Smiles
|
O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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the reaction mixture was stirred under ice cooling for 1 hour and at room temperature for 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was gradually added to the solution under ice cooling over a period of 20 minutes
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|
Duration
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20 min
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
reaction
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
After the reaction
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the reaction mixture was extracted with 3 l of ether
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WASH
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Type
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WASH
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Details
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the ether layer was washed with water (500 ml×3 times)
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STIRRING
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Type
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STIRRING
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|
Details
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shaken with a saturated aqueous solution of sodium chloride (300 ml×2 times)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried with anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
|
|
Details
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filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solvent was removed from the filtrate by distillation
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the obtained residue was recrystallized from a mixed solvent of methanol and water
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
|
OC1=C(C(=CC(=C1)OCOC)OCOC)C(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 18.9 g | |
| YIELD: PERCENTYIELD | 41.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
